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dodecyisilane storage conditions and shelf life

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodecylsilane

CAS No.: 872-19-5

Cat. No.: S1913883

Material Properties & Storage Specifications

Understanding its inherent properties is key to determining appropriate storage conditions.

Property Specification / Value

Physical Form Colorless to light yellow liquid [1]

Odor Sharp, pungent, irritating (like hydrochloric acid) [1]
Boiling Point 294 °C [1]

Density 1.028 g/cm3 [1]

Flash Point >230 °F (>110 °C) [1]

Hydrolytic Sensitivity Very high - reacts rapidly with moisture and water [1]
Storage Parameter Recommended Condition

Recommended Storage Store in a cool, temperature-controlled environment; refrigeration may
Temperature be used for extended stability [2].

Container Always keep sealed in its original container [2].
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Storage Parameter Recommended Condition

Atmosphere Protect from moisture and humidity. Keep away from protic solvents
(e.g., water, alcohols) [1].

Shelf Life A general shelf-life of 12 months is a safe benchmark, especially for
products in sealed packaging [2].

Experimental Handling & Safety Protocols

Standard Handling Procedure

e Workspace Preparation: Perform all handling in a certified fume hood.

e Personal Protective Equipment (PPE): Wear appropriate gloves (chemical-resistant), safety
goggles, and a lab coat.

e Opening Containers: Before opening, ensure the container is at room temperature if refrigerated to
prevent moisture condensation inside.

¢ Transferring Material: Use anhydrous syringes or cannulas under an inert atmosphere (e.g.,
nitrogen or argon blanket) to exclude moisture.

¢ Sealing Containers: Immediately reseal containers tightly after use. Consider using septa and
parafilm for an additional moisture barrier.

First Aid Measures [1]

¢ Inhalation: Immediately move the person to fresh air. Seek medical attention.

e Skin Contact: Remove contaminated clothing and immediately wash the affected area with plenty of
soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Rinse immediately with copious amounts of water for at least 15 minutes, lifting upper
and lower eyelids. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. If conscious, administer water or milk. Seek immediate medical
attention.

Troubleshooting & FAQ
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Here are answers to common issues and questions researchers might encounter.

Q1: What should I do if my dodecyltrichlorosilane has turned cloudy or formed a solid precipitate?
This indicates that the compound has hydrolyzed due to contact with moisture. The solid is likely a
polymerized siloxane. The material should be considered degraded and disposed of properly.

Attempting to purify it for sensitive surface modification experiments is not recommended.

Q2: How can I confirm if my stored dodecyltrichlorosilane is still suitable for use? For critical

applications, simple qualitative tests can be performed:

¢ Visual Inspection: The liquid should be clear and colorless to pale yellow. Cloudiness or solids
indicate decomposition.

¢ FT-IR Spectroscopy: Compare a fresh sample's spectrum to an old one. A decrease in the Si-Cl
peak (~670 cm™?) and the appearance of a broad Si-OH peak (~3400 cm™?) indicates hydrolysis [3].

Q3: Can the shelf life of this chemical be extended? Chemically stable organosilanes can sometimes be
recertified after their initial shelf-life period through testing [2]. However, due to the high reactivity of the
trichlorosilane group, extending its usable life is challenging. The best practice is proper storage and

purchasing in quantities that will be used within the shelf-life period.

Q4: Why is the storage shelf-life for chemicals in cartridges sometimes limited to 12 months? Specialty
packaging like cartridges can introduce limitations due to the packaging process, materials, and seal

effectiveness, often leading to a standardized 12-month shelf-life at room temperature [2].

Experimental Workflow for Storage & Use

The diagram below outlines the logical workflow for handling dodecyltrichlorosilane from receipt to

disposal in a research setting.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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